BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers and Availability of
Cephalexin-d5: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cephalexin-d5

Cat. No.: B12403465

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial suppliers,
availability, and technical data for Cephalexin-d5. It is intended to assist researchers,
scientists, and drug development professionals in sourcing this stable isotope-labeled internal
standard for use in bioanalytical and pharmacokinetic studies. This document includes a
summary of supplier information, detailed experimental protocols for its application in liquid
chromatography-tandem mass spectrometry (LC-MS/MS), and visualizations of key workflows
and logical relationships.

Introduction to Cephalexin-d5

Cephalexin-d5 is a deuterated form of Cephalexin, a first-generation cephalosporin antibiotic.
The incorporation of five deuterium atoms into the phenyl group of the molecule results in a
mass shift, making it an ideal internal standard for the quantitative analysis of Cephalexin in
biological matrices by mass spectrometry.[1][2] The use of a stable isotope-labeled internal
standard like Cephalexin-d5 is crucial for correcting for variations in sample preparation and
instrument response, thereby ensuring the accuracy and precision of analytical methods.[1]

Commercial Availability and Supplier Information

A number of chemical suppliers offer Cephalexin-d5 for research purposes. The table below
summarizes key information for several prominent suppliers. Please note that pricing and
availability are subject to change and may require a direct inquiry with the supplier.
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) Catalog . Available .
Supplier Purity . Price (USD)
Number Quantities
Img: ~
MedchemExpres 1mg, 5mg,
HY-B0200S >98% 200, 5mg: 200 ,5mg:
S 10mg, 50mg
500
Santa Cruz Information not ) )
) sc-218403 ) Inquire Inquire
Biotechnology available
Veeprho VP-C2101505 High Purity Inquire Inquire
LGC Standards .
C243202 >08% 1mg, 5mg, 10mg Inquire
(TRC)
Simson Pharma ) ] ) )
o C220012A High Purity Inquire Inquire
Limited
A Chemtek ARD7013D5 >08% Inquire Inquire
Toronto
Research C243202 >98% 1mg, 5mg, 10mg  Inquire
Chemicals (TRC)
Alsachim 6486-d5 >98% 1mg, 5mg, 10mg  Inquire

Experimental Protocols: Quantification of
Cephalexin in Biological Matrices using LC-MS/MS

The following is a generalized, detailed methodology for the quantification of Cephalexin in

plasma samples using Cephalexin-d5 as an internal standard, synthesized from multiple

validated LC-MS/MS methods.[3][4][5][6][7]

Materials and Reagents

o Cephalexin analytical standard

e Cephalexin-d5 internal standard
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LC-MS/MS grade acetonitrile, methanol, and water

Formic acid or ammonium formate (for mobile phase modification)

Human plasma (blank)

Standard laboratory equipment (vortex mixer, centrifuge, pipettes)

Preparation of Stock and Working Solutions

o Cephalexin Stock Solution (1 mg/mL): Accurately weigh and dissolve Cephalexin in
methanol.

o Cephalexin-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and
dissolve Cephalexin-d5 in methanol.

o Working Solutions: Prepare serial dilutions of the Cephalexin stock solution in 50:50
acetonitrile:water to create calibration standards and quality control (QC) samples at various
concentrations. Prepare a working solution of the Cephalexin-d5 IS at an appropriate
concentration (e.g., 100 ng/mL) in the same diluent.

Sample Preparation (Protein Precipitation)

e To 100 pL of plasma sample (calibration standard, QC, or unknown), add 20 pL of the
Cephalexin-d5 IS working solution and vortex briefly.

Add 300 pL of acetonitrile to precipitate plasma proteins.

Vortex mix for 1 minute.

Centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Instrumentation and Conditions

e Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.
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Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an
electrospray ionization (ESI) source.

Chromatographic Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 pm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: A typical gradient would start with a low percentage of mobile phase B,
ramp up to a high percentage to elute the analytes, and then return to the initial conditions to
re-equilibrate the column.

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 pL.

lonization Mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM) Transitions:

o Cephalexin: m/z 348.1 - 158.1 (quantifier), 348.1 — 106.1 (qualifier)

o Cephalexin-d5: m/z 353.1 - 163.1 (quantifier)

Data Analysis and Quantification

Integrate the peak areas of the MRM transitions for both Cephalexin and Cephalexin-d5.

Calculate the peak area ratio of Cephalexin to Cephalexin-d5.

Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

Determine the concentration of Cephalexin in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualizations
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Signaling Pathways and Experimental Workflows

The following diagrams illustrate key processes related to the use of Cephalexin-d5 in a
research setting.

Click to download full resolution via product page

Caption: A typical experimental workflow for quantifying Cephalexin in plasma.
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Caption: The logical supply chain for acquiring Cephalexin-d5 for research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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